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Compound of Interest

Compound Name: Yoshi-864

Cat. No.: B1683515 Get Quote

Technical Support Center: Yoshi-864
Disclaimer: Information regarding the stability and storage of the specific compound "Yoshi-
864" is not readily available in the public domain. The following guidance is based on general

knowledge of similar alkylsulfonate compounds and DNA alkylating agents. Researchers

should perform their own stability and validation studies for their specific experimental

conditions.

Frequently Asked Questions (FAQs)
Q1: What is Yoshi-864 and what is its mechanism of action?

Yoshi-864 is classified as an alkylsulfonate.[1] Its primary mechanism of action involves acting

as a DNA alkylating agent, which leads to the crosslinking of DNA strands.[1] This action

inhibits DNA replication, which is the basis of its potential therapeutic effect.[1]

Q2: What are the general storage conditions for alkylsulfonate compounds like Yoshi-864?

While specific data for Yoshi-864 is unavailable, similar alkylating agents are typically stored

under the following conditions to minimize degradation:

Temperature: Cool to cold temperatures are generally recommended. Storage at -20°C is

common for long-term stability.

Light: Protection from light is often advised to prevent photodegradation. Amber vials or

storage in a dark location are recommended.
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Moisture: These compounds can be sensitive to moisture. Storage in a desiccated

environment is ideal.

Q3: How should I prepare stock solutions of Yoshi-864?

For compounds of this class, dissolving in an anhydrous aprotic solvent such as DMSO or DMF

is a common practice to create a concentrated stock solution. It is advisable to prepare fresh

dilutions into aqueous buffers or cell culture media immediately before use to minimize

hydrolysis.

Troubleshooting Guide
Problem Possible Cause Suggested Solution

Inconsistent experimental

results

Compound degradation due to

improper storage or handling.

Review storage conditions.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Prepare fresh dilutions for

each experiment.

Low or no compound activity
Hydrolysis of the compound in

aqueous solutions.

Minimize the time the

compound is in an aqueous

buffer before being added to

the experiment. Prepare

dilutions immediately before

use.

Inactivation by components in

the experimental medium.

Check for the presence of

nucleophiles in your media that

could react with and inactivate

the alkylating agent.

Precipitation of the compound
Low solubility in the chosen

solvent or buffer.

Try a different solvent for the

stock solution. For aqueous

dilutions, ensure the final

concentration of the organic

solvent is compatible with your

experimental system and does

not cause precipitation.
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Experimental Protocols & Workflows
Due to the lack of specific published experimental protocols for Yoshi-864, a generalized

workflow for handling a potent alkylating agent is provided below.

General Experimental Workflow
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General Workflow for Handling Yoshi-864

Preparation

Experiment

Cleanup & Disposal

Retrieve Yoshi-864 from storage (-20°C)

Equilibrate to room temperature in a desiccator

Weigh required amount in a chemical fume hood

Prepare stock solution in anhydrous DMSO

Prepare fresh serial dilutions in appropriate buffer/media

Add compound to experimental system (e.g., cell culture)

Incubate for desired time

Decontaminate workspace and equipment

Dispose of waste according to institutional guidelines for hazardous chemicals

Click to download full resolution via product page

Caption: General laboratory workflow for handling Yoshi-864.
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Signaling Pathway
As a DNA alkylating agent, Yoshi-864 directly damages DNA, which can trigger various

downstream cellular signaling pathways.

Hypothesized Signaling Cascade for Yoshi-864

Yoshi-864

DNA Alkylation &
Crosslinking

DNA Damage Response
(e.g., ATM/ATR)

Cell Cycle Arrest Apoptosis

Click to download full resolution via product page

Caption: Hypothesized signaling pathway initiated by Yoshi-864.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Yoshi-864 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683515#yoshi-864-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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